Cas no 1049115-94-7 (7-Methyl-2-oxo-2H-chromene-3-carboxylic acid)

• Product Name: 7-Methyl-2-oxo-2H-chromene-3-carboxylic acid
• CAS No: 1049115-94-7
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 2875120
• Update Time: 2025-10-29

7-Methyl-2-oxo-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-2-oxo-2H-chromene-3-carboxylic acid

• Inchi： 1S/C11H8O4/c1-6-2-3-7-5-8(10(12)13)11(14)15-9(7)4-6/h2-5H,1H3,(H,12,13)
• InChI Key： MOBNEVYPNLXFLO-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)O)=CC2C=CC(C)=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 332
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6

Additional information on 7-Methyl-2-oxo-2H-chromene-3-carboxylic acid

7-Methyl-2-oxo-2H-chromene-3-carboxylic acid: A Versatile Compound for Advanced Research and Applications

7-Methyl-2-oxo-2H-chromene-3-carboxylic acid, with the CAS number 1049115-94-7, is a specialized organic compound that has garnered significant attention in various scientific and industrial fields. This compound belongs to the coumarin family, known for its diverse biological activities and applications in materials science. The unique structural features of 7-Methyl-2-oxo-2H-chromene-3-carboxylic acid, including its methyl substitution and carboxylic acid functional group, make it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its relevance in developing novel materials, pharmaceuticals, and agrochemicals. The growing interest in sustainable and eco-friendly compounds aligns with the properties of this molecule, as it can be derived from natural sources or synthesized through green chemistry approaches. Its CAS registry number 1049115-94-7 ensures precise identification in databases, facilitating research and regulatory compliance. As the demand for innovative compounds rises, 7-Methyl-2-oxo-2H-chromene-3-carboxylic acid stands out for its versatility and potential contributions to advancing technology and health sciences.

The chemical structure of 7-Methyl-2-oxo-2H-chromene-3-carboxylic acid features a coumarin backbone, which is a benzopyrone derivative, with a methyl group at the 7-position and a carboxylic acid moiety at the 3-position. This configuration imparts distinct physicochemical properties, such as moderate solubility in polar solvents like ethanol and dimethyl sulfoxide, and a melting point typically ranging from 200-220°C. The compound exhibits fluorescence under UV light, a characteristic trait of coumarins, making it useful in analytical applications such as sensors and probes. Its stability under standard laboratory conditions allows for easy handling and storage, though it should be protected from prolonged exposure to light to prevent degradation. The carboxylic acid group enables further chemical modifications, such as esterification or amidation, expanding its utility in synthesizing derivatives with tailored properties. Understanding these properties is crucial for researchers aiming to harness 7-Methyl-2-oxo-2H-chromene-3-carboxylic acid in various applications, from drug development to material engineering. The compound's compatibility with green chemistry principles, such as using biodegradable solvents, aligns with current trends toward sustainability in chemical research.

In the realm of pharmaceuticals, 7-Methyl-2-oxo-2H-chromene-3-carboxylic acid has shown promise as a building block for drug discovery. Coumarin derivatives are known for their biological activities, including antioxidant, anti-inflammatory, and antimicrobial effects. This compound can serve as a precursor in synthesizing potential therapeutic agents, particularly in areas like oncology and neurology, where novel small molecules are in high demand. For instance, researchers are investigating its role in developing inhibitors for enzymes involved in disease pathways, leveraging its structural motifs to enhance binding affinity and selectivity. The integration of AI-driven drug discovery tools has accelerated this process, allowing for virtual screening and predictive modeling to identify promising derivatives. Additionally, the compound's fluorescence properties make it suitable for use in bioimaging and diagnostic applications, contributing to advancements in personalized medicine. As the pharmaceutical industry focuses on combating antibiotic resistance and chronic diseases, 7-Methyl-2-oxo-2H-chromene-3-carboxylic acid offers a versatile scaffold for creating next-generation treatments with improved efficacy and safety profiles.

Beyond pharmaceuticals, 7-Methyl-2-oxo-2H-chromene-3-carboxylic acid finds applications in materials science, particularly in the development of organic electronic devices and smart materials. Its coumarin core contributes to photophysical properties that are valuable in designing fluorescent dyes, OLEDs (organic light-emitting diodes), and sensors for environmental monitoring. The carboxylic acid group allows for covalent attachment to surfaces or polymers, enabling the creation of functionalized materials with enhanced performance. In the context of sustainable technology, this compound is being explored for use in energy-efficient lighting and solar cells, aligning with global efforts to reduce carbon footprints. Moreover, its potential in agrochemicals, such as developing eco-friendly pesticides or growth regulators, addresses growing concerns about food security and environmental impact. The versatility of 7-Methyl-2-oxo-2H-chromene-3-carboxylic acid underscores its importance in interdisciplinary research, bridging gaps between chemistry, biology, and engineering to drive innovation in multiple sectors.

The synthesis and production of 7-Methyl-2-oxo-2H-chromene-3-carboxylic acid typically involve multi-step organic reactions, starting from readily available precursors like salicyaldehyde derivatives. Common methods include the Knoevenagel condensation, followed by hydrolysis to introduce the carboxylic acid group. Recent advancements focus on optimizing these processes for higher yields and greener conditions, such as using catalytic systems or microwave-assisted synthesis to reduce waste and energy consumption. Scalability is a key consideration for industrial applications, with efforts directed toward cost-effective and sustainable manufacturing practices. Quality control measures, including HPLC and NMR spectroscopy, ensure the purity and consistency of the compound, which is critical for research and commercial use. As supply chain dynamics evolve, particularly with increased demand for specialty chemicals, reliable sourcing of 7-Methyl-2-oxo-2H-chromene-3-carboxylic acid becomes essential. Collaborations between academic institutions and industry players are fostering innovation in synthesis methodologies, enhancing the accessibility of this valuable compound for diverse applications.

Market trends and future prospects for 7-Methyl-2-oxo-2H-chromene-3-carboxylic acid are shaped by its growing relevance in high-tech industries and research. The global market for fine chemicals and intermediates is expanding, driven by advancements in pharmaceuticals, electronics, and agriculture. This compound's unique properties position it as a key player in emerging fields such as nanotechnology and biomaterials, where customized molecules are needed for innovative products. Consumer interest in natural and synthetic alternatives for health and wellness products also fuels demand, as coumarin derivatives are often associated with benefits in cosmetics and nutraceuticals. Regulatory frameworks, such as REACH in Europe, emphasize safety and environmental compliance, encouraging the development of safer chemical alternatives like 7-Methyl-2-oxo-2H-chromene-3-carboxylic acid. Looking ahead, ongoing research into its derivatives and applications will likely uncover new opportunities, solidifying its role in the chemical industry's transition toward more sustainable and intelligent solutions.

In conclusion, 7-Methyl-2-oxo-2H-chromene-3-carboxylic acid (CAS 1049115-94-7) is a multifaceted compound with significant potential across various domains. Its chemical properties, applications in pharmaceuticals and materials science, and alignment with sustainability trends make it a valuable asset for researchers and industries alike. As innovation continues to drive demand for specialized chemicals, this compound stands out for its versatility and contribution to advancing technology and improving quality of life. By leveraging its unique characteristics and exploring new synthetic routes, the scientific community can unlock further possibilities, ensuring that 7-Methyl-2-oxo-2H-chromene-3-carboxylic acid remains at the forefront of chemical innovation for years to come.